Cas no 27299-12-3 (1,4-Anhydro-D-sorbitol)

1,4-Anhydro-D-sorbitol Properties

Names and Identifiers

• 1,4-Sorbitan
• 1,4-anhydro-D-Glucitol
• 1,4-Anhydro-D-sorbitol
• 1,4-anhydrosorbitol
• UNII-AV0YTZ4E6J
• Arlitan
• 27299-12-3
• NS00011485
• DTXSID20893390
• UNII-6O92ICV9RU
• 12441-09-7
• AT36238
• 1,4-Anhydro-D-glucitol
• 1,4-SORBITAN [USP-RS]
• DB14474
• CS-0208700
• JNYAEWCLZODPBN-JGWLITMVSA-N
• Sorbitan
• DTXSID50893383
• EINECS 235-671-0
• W-202151
• 100402-56-0
• 1,4-Anhydroglucitol
• EINECS 309-491-9
• AV0YTZ4E6J
• Q59951142
• 28218-56-6
• (2R,3R,4S)-2-[(1R)-1,2-dihydroxyethyl]oxolane-3,4-diol
• d-Glucose, ether with 1,4-anhydro-d-glucitol
• 6O92ICV9RU
• (2R,3R,4S)-2-((R)-1,2-Dihydroxyethyl)tetrahydrofuran-3,4-diol
• EINECS 248-391-9
• SCHEMBL1386
• AKOS006274480
• Glucitol, 1,4-anhydro-
• +Expand

• InChIKey： JNYAEWCLZODPBN-VRPWFDPXSA-N
• Inchi： InChI=1S/C6H12O5/c7-1-3(8)6-5(10)4(9)2-11-6/h3-10H,1-2H2/t3-,4-,5+,6?/m1/s1
• SMILES： OC[C@H](C1[C@@H](O)[C@H](O)CO1)O

Computed Properties

• Exact Mass: 164.06847348g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 164.06847348g/mol
• Heavy Atom Count: 11
• Complexity: 128
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.1
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• Melting Point: 112-113°C